Cas no 1201633-73-9 (2-((4-fluorophenoxy)methyl)piperidine hydrochloride)

• Product Name: 2-((4-fluorophenoxy)methyl)piperidine hydrochloride
• CAS No: 1201633-73-9
• MF: C₁₂H₁₇ClFNO
• MW: 245.72088599205
• CID: 5691152
• PubChem ID: 44229268
• Update Time: 2025-06-08

2-((4-fluorophenoxy)methyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• piperidine, 2-[(4-fluorophenoxy)methyl]-, hydrochloride
• F2167-1365
• EN300-240283
• 2-[(4-fluorophenoxy)methyl]piperidine hydrochloride
• 2-((4-fluorophenoxy)methyl)piperidine hydrochloride
• AKOS005111407
• 1201633-73-9
• piperidine,2-[(4-fluorophenoxy)methyl]-,hydrochloride
• 2-[(4-fluorophenoxy)methyl]piperidine;hydrochloride

• Inchi： 1S/C12H16FNO.ClH/c13-10-4-6-12(7-5-10)15-9-11-3-1-2-8-14-11;/h4-7,11,14H,1-3,8-9H2;1H
• InChI Key： KRYBITRAWQJXGI-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)OCC1CCCCN1

Computed Properties

• Exact Mass: 245.0982700g/mol
• Monoisotopic Mass: 245.0982700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-((4-fluorophenoxy)methyl)piperidine hydrochloride

Introduction to 2-((4-fluorophenoxy)methyl)piperidine hydrochloride (CAS No: 1201633-73-9) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-((4-fluorophenoxy)methyl)piperidine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 1201633-73-9, is a significant compound in the realm of chemical biology and medicinal chemistry. This compound belongs to the piperidine class, a structural motif widely recognized for its role in pharmaceutical development due to its ability to enhance drug-like properties such as solubility, bioavailability, and metabolic stability. The presence of a 4-fluorophenoxy moiety further enhances its pharmacological potential by introducing electronic and steric effects that can modulate binding affinity and selectivity.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, making it more suitable for various biochemical assays and pharmaceutical formulations. The unique combination of the piperidine ring and the 4-fluorophenoxy substituent positions this molecule as a versatile scaffold for designing novel therapeutic agents. Recent advancements in computational chemistry and high-throughput screening have highlighted the compound's potential in targeting various biological pathways, particularly those implicated in neurological disorders, cancer, and infectious diseases.

In the context of neurological research, 2-((4-fluorophenoxy)methyl)piperidine hydrochloride has been investigated for its interactions with neurotransmitter receptors. The fluorine atom in the 4-fluorophenoxy group can influence receptor binding through halogen bonding, a non-covalent interaction that has gained attention for its role in drug design. Studies suggest that this compound may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) or dopamine receptors, which are critical targets in managing conditions like depression and Parkinson's disease. The piperidine core, known for its structural flexibility, allows for further derivatization to fine-tune pharmacokinetic profiles.

Emerging research also explores the antimicrobial properties of derivatives of 2-((4-fluorophenoxy)methyl)piperidine hydrochloride. The fluorine substituent enhances the compound's ability to disrupt bacterial cell membranes by interfering with essential metabolic pathways. Preliminary data indicate that certain analogs exhibit promising activity against multidrug-resistant strains of bacteria, including Gram-negative species. This finding is particularly relevant in light of the growing global concern over antibiotic resistance, where novel antimicrobial agents are urgently needed.

The compound's potential extends to oncology, where it has been tested as a lead candidate for developing kinase inhibitors. Kinases are enzymes involved in cell signaling pathways that are often dysregulated in cancer cells. The structural features of 2-((4-fluorophenoxy)methyl)piperidine hydrochloride allow it to mimic natural substrates or compete with ATP binding at kinase active sites. Early-stage clinical trials have shown encouraging results when used in combination with existing chemotherapeutic agents, suggesting synergistic effects that could improve treatment outcomes for solid tumors and hematological malignancies.

From a synthetic chemistry perspective, 2-((4-fluorophenoxy)methyl)piperidine hydrochloride serves as a valuable intermediate in multi-step organic synthesis. The presence of both an amine group (in the piperidine ring) and an alcohol moiety (in the 4-fluorophenoxy)methyl part allows for diverse functionalization strategies. Researchers have leveraged these reactive sites to introduce additional pharmacophores or modify existing ones, leading to libraries of compounds with tailored biological activities. This adaptability underscores the compound's importance as a building block in medicinal chemistry pipelines.

The development of novel drug candidates relies heavily on robust analytical techniques to characterize molecular interactions at the atomic level. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, X-ray crystallography, and mass spectrometry have been instrumental in elucidating the structure-activity relationships (SAR) of 2-((4-fluorophenoxy)methyl)piperidine hydrochloride derivatives. These studies have revealed key insights into how modifications around the piperidine core and the 4-fluorophenoxy group influence binding affinity to biological targets. Such data-driven approaches are essential for optimizing lead compounds into viable drugs.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that enhance drug efficacy and bioavailability. The electron-withdrawing effect of fluorine increases metabolic stability by resisting degradation by enzymes like cytochrome P450 monooxygenases. Additionally, fluorine atoms can improve binding interactions through dipole moments and halogen bonding interactions with polar residues in protein targets. These attributes make compounds like 2-((4-fluorophenoxy)methyl)piperidine hydrochloride attractive candidates for further development.

Future directions in research may focus on exploring prodrug strategies to enhance oral bioavailability or improve tissue penetration of this compound. Prodrug formulations can leverage enzymatic or chemical processes to release active metabolites at targeted sites within the body. Furthermore, advances in nanotechnology offer opportunities to encapsulate or conjugate this molecule with delivery systems such as liposomes or nanoparticles for controlled release profiles.

In conclusion,2-((4-fluorophenoxy)methyl)piperidine hydrochloride (CAS No: 1201633-73-9) represents a promising entity with broad applications across multiple therapeutic areas including neurology,cancer therapy,and antimicrobial treatments.The integration of computational modeling,fluorinated chemistry,and innovative synthetic methodologies continues to expand its potential as a lead compound or intermediate material.Sustained investigation into its mechanism of action,structure-activity relationships,and formulation strategies will be critical for translating these findings into clinical practice.